Cas no 2680898-32-0 (ethyl 2-{(benzyloxy)carbonyl1-(3-bromophenyl)ethylamino}acetate)

• Product Name: ethyl 2-{(benzyloxy)carbonyl1-(3-bromophenyl)ethylamino}acetate
• CAS No: 2680898-32-0
• MF: C₂₀H₂₂BrNO₄
• MW: 420.296985149384
• CID: 5628674
• PubChem ID: 165939056
• Update Time: 2025-11-01

ethyl 2-{(benzyloxy)carbonyl1-(3-bromophenyl)ethylamino}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[(benzyloxy)carbonyl][1-(3-bromophenyl)ethyl]amino}acetate
• 2680898-32-0
• EN300-28303928
• ethyl 2-{(benzyloxy)carbonyl1-(3-bromophenyl)ethylamino}acetate

• Inchi： 1S/C20H22BrNO4/c1-3-25-19(23)13-22(15(2)17-10-7-11-18(21)12-17)20(24)26-14-16-8-5-4-6-9-16/h4-12,15H,3,13-14H2,1-2H3
• InChI Key： PUFVMIKGWYMIID-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)N(C(=O)OCC1C=CC=CC=1)CC(=O)OCC

Computed Properties

• Exact Mass: 419.07322g/mol
• Monoisotopic Mass: 419.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.8Ų

Additional information on ethyl 2-{(benzyloxy)carbonyl1-(3-bromophenyl)ethylamino}acetate

Ethyl 2-{(Benzyloxy)carbonyl1-(3-bromophenyl)ethylamino}acetate (CAS No. 2680898-32-0): A Comprehensive Overview

Ethyl 2-{(Benzyloxy)carbonyl1-(3-bromophenyl)ethylamino}acetate, with the CAS registry number 2680898-32-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonyl group, and a bromophenyl substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The benzyloxy group in the molecule plays a crucial role in stabilizing the compound's structure through resonance effects. This stabilization is particularly important in reactions involving nucleophilic attack or electrophilic substitution. Recent studies have highlighted the importance of such groups in enhancing the bioavailability of drugs, making this compound a promising candidate for further exploration in medicinal chemistry.

The carbonyl group within the molecule contributes to its reactivity, enabling it to participate in various condensation reactions. These reactions are fundamental in the synthesis of more complex molecules, including those with potential therapeutic applications. For instance, researchers have utilized similar compounds to develop inhibitors for enzymes involved in cancer progression, underscoring the potential of this compound as a building block in drug discovery.

The presence of the 3-bromophenyl substituent introduces additional complexity to the molecule's structure. Bromine substitution on aromatic rings is known to influence both electronic and steric properties, which can significantly affect the compound's reactivity and solubility. Recent advancements in bromination techniques have made it easier to synthesize such substituted aromatic compounds, paving the way for their use in diverse chemical applications.

Ethyl 2-{(Benzyloxy)carbonyl1-(3-bromophenyl)ethylamino}acetate has also been studied for its potential role in peptide synthesis. The ethyl ester group at the end of the molecule can be readily converted into other functional groups, making it an ideal intermediate for constructing more intricate peptide structures. This versatility has led to its inclusion in several synthetic pathways aimed at producing bioactive molecules.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. By employing green chemistry principles, scientists have developed more sustainable methods for its production, reducing environmental impact while maintaining high-quality standards. These advancements not only enhance the feasibility of large-scale production but also align with global efforts to promote eco-friendly chemical processes.

In conclusion, ethyl 2-{(Benzyloxy)carbonyl1-(3-bromophenyl)ethylamino}acetate (CAS No. 2680898-32-0) stands out as a valuable compound with multifaceted applications in organic chemistry and pharmacology. Its unique structural features and reactivity make it a compelling subject for further research, particularly in areas such as drug design and chemical synthesis. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in advancing both academic and industrial pursuits.